Cas no 77615-86-2 (Ethyl 2-amino-5-methyl-10-oxopyrido[1,2-a][1,8]naphthyridine-9-carboxylate)

• Product Name: Ethyl 2-amino-5-methyl-10-oxopyrido[1,2-a][1,8]naphthyridine-9-carboxylate
• CAS No: 77615-86-2
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 983622
• PubChem ID: 335662
• Update Time: 2025-04-20

Ethyl 2-amino-5-methyl-10-oxopyrido[1,2-a][1,8]naphthyridine-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-methyl-10-oxopyrido[1,2-a][1,8]naphthyridine-9-carboxylate
• 2-amino-9-carbethoxy-5-methyl-10H-pyrido[1,2-a][1,8]naphthyridin-10-one
• 2-amino-9-carbethoxy-5-methyl-10H-pyrido< 1,2-a> < 1,8> naphthyridin-10-one
• AC1L7HXX
• NSC346238
• 77615-86-2
• NSC-346238
• DTXSID50319497

• Inchi： 1S/C16H15N3O3/c1-3-22-16(21)12-5-4-10-8-9(2)11-6-7-13(17)18-14(11)19(10)15(12)20/h4-8H,3H2,1-2H3,(H2,17,18)
• InChI Key： KVYHNJIBHKCTMR-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=CC=C2C=C(C)C3=CC=C(N)N=C3N21

Computed Properties

• Exact Mass: 297.11145
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• PSA: 85.52
• LogP: 2.49620